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Compound of Interest

Compound Name: [2,4"-Bipyridine]-4-carbaldehyde
CAS No.: 1214363-28-6
Cat. No.: B1522238
Get Quote
. J

A note on the requested compound, [2,4'-Bipyridine]-4-carbaldehyde: Extensive searches of
chemical databases and scientific literature did not yield a specific CAS number for [2,4'-
Bipyridine]-4-carbaldehyde. This suggests that this particular isomer may not be a
commercially available or well-characterized compound.

In the spirit of providing a comprehensive and useful technical resource for researchers, this
guide will focus on a closely related and well-documented isomer: [2,2'-Bipyridine]-4-
carbaldehyde (CAS No. 146581-82-0). The principles, experimental methodologies, and
applications discussed herein are largely applicable to the broader class of bipyridine
aldehydes and will be of significant value to scientists and drug development professionals
working in this area.

[2,2'-Bipyridine]-4-carbaldehyde: A Versatile
Building Block in Modern Chemistry

CAS Number: 146581-82-0[1][2][3]

Molecular Formula: C11HsN20[1][2][3]
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Molecular Weight: 184.19 g/mol [2][3]

Introduction and Significance

[2,2'-Bipyridine]-4-carbaldehyde is a heterocyclic organic compound that has garnered
significant attention in various fields of chemical research, particularly in the synthesis of
complex molecules and functional materials. Its structure, featuring a bipyridine core
functionalized with a reactive aldehyde group, makes it a highly versatile precursor for a wide
range of derivatives with applications in medicinal chemistry, catalysis, and materials science.
The bipyridine moiety is a well-established chelating agent for numerous metal ions, while the
carbaldehyde group offers a convenient handle for a plethora of chemical transformations. This
unique combination of properties allows for the construction of sophisticated molecular
architectures with tailored electronic, optical, and biological properties.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical properties of [2,2'-Bipyridine]-4-carbaldehyde
is essential for its effective use in research and development.

Property Value Source
2,2'-bipyridine]-4-

IUPAC Name [ by ! [1]
carbaldehyde

Physical Form Solid

Storage Temperature 2-8°C, under inert atmosphere
YSZFRHYUHKSZTO-

INChl Key [1]

UHFFFAOYSA-N

SMILES O=Cclccnc(cl)-clcceenl [1]

Spectroscopic data is crucial for the identification and characterization of [2,2'-Bipyridine]-4-
carbaldehyde. While a comprehensive dataset is proprietary to chemical suppliers, typical
spectroscopic features would include:

e 1H NMR: Characteristic signals for the aromatic protons on the bipyridine rings and a distinct
downfield signal for the aldehyde proton.
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e 13C NMR: Resonances for the carbon atoms of the bipyridine core and a downfield signal for
the carbonyl carbon of the aldehyde group.

» IR Spectroscopy: A strong absorption band corresponding to the C=0 stretching vibration of
the aldehyde.

e Mass Spectrometry: A molecular ion peak corresponding to the compound's molecular
weight.

Synthesis of [2,2'-Bipyridine]-4-carbaldehyde

The synthesis of [2,2'-Bipyridine]-4-carbaldehyde typically involves a multi-step process. One
common synthetic route starts from more readily available bipyridine precursors. A generalized
synthetic workflow is outlined below.
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Synthesis Workflow
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Caption: Generalized synthetic workflow for [2,2'-Bipyridine]-4-carbaldehyde.
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A specific example of a synthetic approach involves a multi-step reaction sequence starting
from 2,2'-bipyridine. This can include steps like nitration followed by reduction and subsequent
conversion to the carbaldehyde.[3]

Applications in Research and Drug Development

The unique structural features of [2,2'-Bipyridine]-4-carbaldehyde make it a valuable tool for
researchers.

The bipyridine core is a privileged scaffold for the development of ligands in coordination
chemistry. The aldehyde functionality allows for the facile synthesis of a wide array of Schiff
base ligands through condensation with primary amines. These ligands can then be used to
form metal complexes with interesting catalytic and photophysical properties.

Ligand Synthesis and Complexation

Primary Amine
(R-NH2)
Condensation

. . Metal lon
(Schn‘f Base Ligand (e.g., Ruz*, Fez*) )

Cogrdination

Click to download full resolution via product page
Caption: Workflow for synthesizing metal complexes from [2,2'-Bipyridine]-4-carbaldehyde.

Bipyridine derivatives have shown a range of biological activities, including antimicrobial,
antitumor, and immunomodulatory effects. The aldehyde group of [2,2'-Bipyridine]-4-
carbaldehyde can be utilized to synthesize novel derivatives for biological screening. For
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instance, it can be a starting point for the synthesis of thiosemicarbazones, a class of
compounds known for their antitumor properties.

Experimental Protocols

Protocol 1: General Procedure for Schiff Base Synthesis

This protocol outlines a general method for the condensation of [2,2'-Bipyridine]-4-
carbaldehyde with a primary amine.

Dissolution: Dissolve one equivalent of [2,2'-Bipyridine]-4-carbaldehyde in a suitable solvent
(e.g., ethanol, methanol).

» Addition of Amine: To this solution, add a stoichiometric equivalent of the desired primary

amine.

o Catalysis (Optional): A catalytic amount of a weak acid, such as acetic acid, can be added to
facilitate the reaction.

e Reaction: Stir the mixture at room temperature or with gentle heating. The reaction progress
can be monitored by thin-layer chromatography (TLC).

« |solation: Upon completion, the Schiff base product can be isolated by cooling the reaction
mixture to induce crystallization, followed by filtration. Alternatively, the solvent can be
removed under reduced pressure, and the residue purified by column chromatography or
recrystallization.

o Characterization: The structure of the synthesized Schiff base should be confirmed using
spectroscopic methods such as NMR, IR, and mass spectrometry.

Conclusion

While the specific isomer [2,4'-Bipyridine]-4-carbaldehyde remains elusive in common
chemical databases, its close relative, [2,2'-Bipyridine]-4-carbaldehyde, stands as a testament
to the versatility and importance of functionalized bipyridines in modern chemical research. Its
dual functionality as a chelating ligand and a reactive aldehyde provides a powerful platform for
the design and synthesis of novel molecules with diverse applications. For researchers in drug
discovery and materials science, a deep understanding of the chemistry of bipyridine
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carbaldehydes is invaluable for the development of next-generation therapeutics and functional
materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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